Cas no 1269292-29-6 (5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile)

5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile structure
1269292-29-6 structure
Product Name:5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile
CAS No:1269292-29-6
MF:C11H8ClN3
MW:217.654320716858
CID:3163093
PubChem ID:56956023
Update Time:2025-04-21

5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile
    • 1269292-29-6
    • 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(4-methylphenyl)-
    • DTXSID001202275
    • Inchi: 1S/C11H8ClN3/c1-8-2-4-10(5-3-8)15-11(12)9(6-13)7-14-15/h2-5,7H,1H3
    • InChI Key: UYUPRFIUYLXISL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 217.0406750Da
  • Monoisotopic Mass: 217.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41.6Ų
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